Cas no 68432-16-6 (1(2H)-Naphthalenone)

• Product Name: 1(2H)-Naphthalenone
• CAS No: 68432-16-6
• MF: C₁₀H₈O
• MW: 144.169922828674
• CID: 1728051
• PubChem ID: 12446728
• Update Time: 2025-06-08

1(2H)-Naphthalenone Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone
• SCHEMBL249997
• F31381
• naphthalen-1(2h)-one
• benzocyclohexenone
• naphthalen-1-one
• 1,2-dihydronaphthalen-1-one
• 2h-naphthalen-1-one
• (2H)-naphthalenone
• 68432-16-6
• DTXSID30498658
• 1-naphthalenone
• RZPFVRFSYMUDJO-UHFFFAOYSA-N
• 57392-28-6
• naphthalenone
• naphthalone

• MDL： MFCD24688095
• Inchi： 1S/C10H8O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-6H,7H2
• InChI Key： RZPFVRFSYMUDJO-UHFFFAOYSA-N
• SMILES： O=C1CC=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 144.05754
• Monoisotopic Mass: 144.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1(2H)-Naphthalenone

Introduction to 1(2H)-Naphthalenone (CAS No. 68432-16-6)

1(2H)-Naphthalenone, with the chemical formula C₁₀H₆O, is a significant heterocyclic compound that has garnered considerable attention in the field of organic chemistry and pharmaceutical research. This compound, identified by its unique CAS No. 68432-16-6, is a derivative of naphthalene and exhibits a variety of chemical properties that make it valuable in synthetic applications. The structural framework of 1(2H)-Naphthalenone consists of a naphthalene ring system with a ketone functional group at the 2-position, which contributes to its reactivity and utility in various chemical transformations.

The compound's significance extends beyond its structural uniqueness; it serves as a versatile intermediate in the synthesis of more complex molecules. In recent years, 1(2H)-Naphthalenone has been extensively studied for its potential applications in pharmaceuticals, agrochemicals, and material science. Its ability to undergo diverse reactions, such as condensation, oxidation, and reduction, makes it a preferred building block for chemists exploring novel synthetic pathways.

One of the most compelling aspects of 1(2H)-Naphthalenone is its role in medicinal chemistry. Researchers have leveraged its structural motif to develop new therapeutic agents targeting various biological pathways. For instance, derivatives of 1(2H)-Naphthalenone have been investigated for their antimicrobial and anti-inflammatory properties. The compound's aromatic system provides a stable scaffold that can be modified to enhance binding affinity to biological targets, making it an attractive candidate for drug discovery.

In the realm of material science, 1(2H)-Naphthalenone has been explored for its potential in creating advanced polymers and organic electronic materials. Its conjugated system allows for efficient charge transport, which is crucial for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated the incorporation of 1(2H)-Naphthalenone into polymer backbones to improve thermal stability and optical properties, paving the way for next-generation electronic devices.

The synthesis of 1(2H)-Naphthalenone typically involves the oxidation of 2-naphthol or the condensation of appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making 1(2H)-Naphthalenone more accessible for industrial applications. These advancements are particularly important as demand for high-performance materials and pharmaceutical intermediates continues to grow.

Recent research has also highlighted the environmental considerations associated with the production and use of 1(2H)-Naphthalenone. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, catalytic processes using renewable feedstocks are being explored to make the synthesis of 1(2H)-Naphthalenone more sustainable. Such innovations align with global efforts to promote green chemistry principles and reduce the environmental footprint of chemical manufacturing.

The pharmacological potential of 1(2H)-Naphthalenone remains an active area of investigation. Researchers are particularly interested in its ability to modulate enzyme activity and interact with biological receptors. Preclinical studies have shown promising results regarding its efficacy in treating conditions such as neurodegenerative disorders and chronic inflammation. These findings underscore the importance of continued research into this compound and its derivatives.

In conclusion, 1(2H)-Naphthalenone (CAS No. 68432-16-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists, while its pharmacological properties position it as a key player in drug development efforts. As research progresses, we can expect further insights into the potential uses of 1(2H)-Naphthalenone, reinforcing its importance as a cornerstone molecule in modern chemistry.